Cas no 2137534-28-0 (3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole)

• Product Name: 3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole
• CAS No: 2137534-28-0
• MF: C₁₂H₁₁BrF₂N₂
• MW: 301.129948854446
• CID: 5609203
• PubChem ID: 165475875
• Update Time: 2025-06-26

3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2137534-28-0
• 3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole
• EN300-840946

• Inchi： 1S/C12H11BrF2N2/c1-2-17-7-10(12(14)15)11(16-17)8-4-3-5-9(13)6-8/h3-7,12H,2H2,1H3
• InChI Key： LVZWOSBWMDMCTB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1C(C(F)F)=CN(CC)N=1

Computed Properties

• Exact Mass: 300.00737g/mol
• Monoisotopic Mass: 300.00737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole

Introduction to 3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS No. 2137534-28-0)

3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS No. 2137534-28-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The presence of a 3-bromophenyl group and a difluoromethyl substituent in its molecular structure imparts distinct chemical and electronic properties, making it a valuable scaffold for further derivatization and drug discovery efforts.

The difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and binding affinity in drug molecules. Its electron-withdrawing nature can significantly influence the reactivity and selectivity of the compound, which is crucial for optimizing pharmacokinetic profiles. In contrast, the 3-bromophenyl moiety introduces a halogenated aromatic ring, which is commonly utilized in medicinal chemistry due to its ability to participate in various chemical transformations, such as cross-coupling reactions, thereby facilitating the synthesis of more complex derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the combination of a bromophenyl group with a pyrazole core can lead to compounds with enhanced binding interactions at target proteins. For instance, computational simulations have suggested that this compound may exhibit inhibitory effects on certain kinases and enzymes implicated in cancer progression. These findings align with the growing interest in developing small-molecule inhibitors that target aberrant signaling pathways in tumors.

In the realm of agrochemicals, the structural motifs present in 3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole have been explored for their potential as intermediates in the synthesis of novel pesticides. The halogenated aromatic ring and the electron-deficient difluoromethyl group are particularly attractive for designing compounds that disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. Preliminary studies have indicated that derivatives of this compound may exhibit herbicidal or fungicidal properties, although further investigation is required to fully elucidate their mode of action.

The synthesis of 3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as bromination and fluorination. The use of advanced catalytic systems has improved the efficiency of these synthetic steps, allowing for scalable production methods. Additionally, green chemistry principles have been increasingly applied to minimize waste and reduce environmental impact during the synthesis process.

From a pharmacological perspective, the pyrazole scaffold provides a versatile platform for modulating biological targets. The specific substitution pattern in 3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole suggests potential interactions with receptors or enzymes involved in inflammatory responses. Experimental data from cell-based assays have hinted at its ability to modulate cytokine production, making it a candidate for developing therapeutic agents against chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Further preclinical studies are warranted to validate these initial findings and explore potential side effects.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacological properties, including increased lipophilicity, reduced metabolic degradation, and enhanced binding affinity. In 3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole, the difluoromethyl group plays a critical role in these aspects. It not only influences the electronic distribution within the molecule but also contributes to its overall physicochemical profile, making it an attractive candidate for drug development.

Recent research has also highlighted the importance of understanding structure-activity relationships (SAR) when designing novel therapeutic agents. By systematically varying substituents around the pyrazole core, researchers can identify key structural features that contribute to biological activity. The presence of both a bromophenyl group and a difluoromethyl substituent offers numerous possibilities for derivatization, allowing chemists to fine-tune properties such as potency, selectivity, and solubility.

In conclusion,3-(3-bromophenyl)-4-(difluoromethyl)-1-ethyl-1H-pyrazole (CAS No. 2137534-28-0) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features make it an excellent candidate for further exploration through both experimental and computational approaches. As research continues to uncover new biological activities and synthetic methodologies, this compound is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.